Cas no 66389-01-3 (12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbonitrile)

12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbonitrile structure
66389-01-3 structure
Product Name:12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbonitrile
CAS No:66389-01-3
MF:C25H22N4O
MW:394.468385219574
CID:2675676
Update Time:2023-08-06

12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-5,7,14,16(1),17,19-hexene-2,2,13,13-tetracarbonitrile
    • 12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbon
    • 12,12-Dimethyl-11-oxatricyclo[12.2.2.25,8]icosa-1(17),5,7,14(18),15,19-hexaene-2,2,13,13-tetracarbonitrile
    • Inchi: 1S/C25H22N4O/c1-23(2)25(17-28,18-29)22-9-7-21(8-10-22)24(15-26,16-27)13-11-19-3-5-20(6-4-19)12-14-30-23/h3-10H,11-14H2,1-2H3
    • InChI Key: ZUCUZEDDQUEIJF-UHFFFAOYSA-N
    • SMILES: O1CCC2C=CC(=CC=2)CCC(C#N)(C#N)C2C=CC(=CC=2)C(C#N)(C#N)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 789
  • Topological Polar Surface Area: 104
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